molecular formula C13H9NO3 B10839771 3-(4-Hydroxy-phenyl)-benzo[d]isoxazol-5-ol

3-(4-Hydroxy-phenyl)-benzo[d]isoxazol-5-ol

Cat. No. B10839771
M. Wt: 227.21 g/mol
InChI Key: SSWFRICEKZJJHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Hydroxy-phenyl)-benzo[d]isoxazol-5-ol is a compound belonging to the isoxazole family, which is a five-membered heterocyclic moiety. Isoxazoles are known for their significant biological activities and are commonly found in many commercially available drugs

Mechanism of Action

properties

Molecular Formula

C13H9NO3

Molecular Weight

227.21 g/mol

IUPAC Name

3-(4-hydroxyphenyl)-1,2-benzoxazol-5-ol

InChI

InChI=1S/C13H9NO3/c15-9-3-1-8(2-4-9)13-11-7-10(16)5-6-12(11)17-14-13/h1-7,15-16H

InChI Key

SSWFRICEKZJJHY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NOC3=C2C=C(C=C3)O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.